![molecular formula C7H2ClF3N2 B1464827 2-Chloro-5-(trifluoromethyl)pyridine-4-carbonitrile CAS No. 1260782-19-1](/img/structure/B1464827.png)
2-Chloro-5-(trifluoromethyl)pyridine-4-carbonitrile
Overview
Description
“2-Chloro-5-(trifluoromethyl)pyridine” is a chloro (trifluoromethyl) pyridine . It has an empirical formula of C6H3ClF3N, a CAS Number of 52334-81-3, a molecular weight of 181.54, and an EC Number of 257-856-5 .
Synthesis Analysis
“2-Chloro-5-(trifluoromethyl)pyridine” may be employed as a model substrate to investigate regioexhaustive functionalization . It is also used as a reactant in the preparation of aminopyridines through amination reactions .Molecular Structure Analysis
The molecular structure of “2-Chloro-5-(trifluoromethyl)pyridine” is represented by the SMILES string FC(F)(F)c1ccc(Cl)nc1 . The InChI key for this compound is JFZJMSDDOOAOIV-UHFFFAOYSA-N .Chemical Reactions Analysis
The major use of “2-Chloro-5-(trifluoromethyl)pyridine” derivatives is in the protection of crops from pests . It is also used as a catalytic ligand for regioselective preparation of tetramethylbiphenyls through aerobic oxidative coupling of xylene catalyzed by palladium .Physical And Chemical Properties Analysis
“2-Chloro-5-(trifluoromethyl)pyridine” has a melting point of 32-34 °C (lit.) and a density of 1.417 g/mL at 25 °C (lit.) .Scientific Research Applications
Synthesis of Trifluoromethylated Azaindazole Derivatives
The synthesis of 6-Chloro-5-(trifluoroacetyl)pyridine-3-carbonitrile demonstrates the compound's role as a building block for trifluoromethylated N-heterocycles, underscoring its utility in developing molecules with potential pharmacological properties (Channapur et al., 2019).
Chemical Structure and Spectroscopic Analysis
Another research highlights the transformation of similar pyridine derivatives, examining their structural, spectroscopic characteristics, and potential in creating compounds with unique physicochemical properties (Tranfić et al., 2011).
Crystal Structure and Reaction Mechanism Investigation
The crystal structure and mechanistic investigation of a derivative, showcasing the compound's significance in elucidating reaction pathways and structural analysis for designing more efficient synthetic routes for related compounds (Liu et al., 2013).
Review of Synthesis Processes
A review on the synthesis of a closely related pyridine derivative, 2,3-Dichloro-5-trifluoromethyl pyridine, provides insight into the methodologies and processes for synthesizing pyridine derivatives, highlighting the compound's role in pesticide development (Xin-xin, 2006).
Applications in Pharmaceuticals and Agrochemicals
Research summarizing synthetic methods and applications of 2-chloro-5-trifluoromethyl pyridine illustrates its importance as an intermediate in the creation of pharmaceuticals and agrochemicals, particularly herbicides, showcasing its broad utility in chemical synthesis and application research (Zheng-xiong, 2004).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-chloro-5-(trifluoromethyl)pyridine-4-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2ClF3N2/c8-6-1-4(2-12)5(3-13-6)7(9,10)11/h1,3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKPDZBFTNATSFA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CN=C1Cl)C(F)(F)F)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2ClF3N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1260782-19-1 | |
Record name | 2-Chloro-5-(trifluoromethyl)pyridine-4-carbonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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